Cas no 229-71-0 (Benz[h]isoquinoline)

Benz[h]isoquinoline structure
Benz[h]isoquinoline structure
Product Name:Benz[h]isoquinoline
CAS No:229-71-0
MF:C13H9N
MW:179.217262983322
CID:280723
PubChem ID:160447
Update Time:2025-04-19

Benz[h]isoquinoline Chemical and Physical Properties

Names and Identifiers

    • Benz[h]isoquinoline
    • benzo[h]isoquinoline
    • Benz(h)isoquinoline
    • FZICDBOJOMQACG-UHFFFAOYSA-N
    • benzoisoquinoline
    • AKOS006373679
    • 229-71-0
    • DTXSID90177437
    • SCHEMBL15077
    • Inchi: 1S/C13H9N/c1-2-4-12-10(3-1)5-6-11-7-8-14-9-13(11)12/h1-9H
    • InChI Key: FZICDBOJOMQACG-UHFFFAOYSA-N
    • SMILES: N1C=CC2=CC=C3C=CC=CC3=C2C=1

Computed Properties

  • Exact Mass: 179.07357
  • Monoisotopic Mass: 179.073499291g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89
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